Cas no 26502-92-1 (3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE)

• Product Name: 3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE
• CAS No: 26502-92-1
• MF: C₆H₈N₂O
• MW: 124.1405210495
• MDL: MFCD09028463
• CID: 3161031
• PubChem ID: 12065262
• Update Time: 2025-06-07

3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE
• 3H-Pyrazol-3-one, 5-cyclopropyl-2,4-dihydro-
• 5-cyclopropyl-2,4-dihydro-pyrazol-3-one
• DB-382531
• 3-cyclopropyl-1,4-dihydropyrazol-5-one
• CS-0450293
• 5-Cyclopropyl-2,4-dihydro-3H-pyrazol-3-one
• SCHEMBL3533516
• BBA50292
• 26502-92-1
• 3-cyclopropyl-1H-pyrazol-5(4H)-one
• 3-cyclopropyl-2-pyrazolin-5-one
• NDQDORROJIYSBZ-UHFFFAOYSA-N
• AKOS012657828
• 972-845-1

• MDL： MFCD09028463
• Inchi： 1S/C6H8N2O/c9-6-3-5(7-8-6)4-1-2-4/h4H,1-3H2,(H,8,9)
• InChI Key： NDQDORROJIYSBZ-UHFFFAOYSA-N
• SMILES： O=C1CC(C2CC2)=NN1

Computed Properties

• Exact Mass: 124.064
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5A^2
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE

3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE (CAS No. 26502-92-1): A Comprehensive Overview

3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE (CAS No. 26502-92-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-cyclopropylpyrazolin-5-one, belongs to the class of pyrazolones and is characterized by its unique structural features, which include a cyclopropyl group and a pyrazoline ring. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE consists of a five-membered pyrazoline ring with a ketone group at the 5-position and a cyclopropyl substituent at the 3-position. The cyclopropyl group, being a three-carbon cyclic structure, imparts rigidity and conformational constraint to the molecule, which can influence its binding properties and biological activity. The pyrazoline ring, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of 3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE in various therapeutic areas. One of the most notable applications is in the field of anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE has also been investigated for its potential as an anticonvulsant agent. Studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action is thought to involve modulation of GABAergic neurotransmission, which plays a crucial role in regulating neuronal excitability.

The pharmacokinetic properties of 3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It is metabolized primarily in the liver via cytochrome P450 enzymes and excreted in both urine and feces.

Safety studies have shown that 3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE is generally well-tolerated at therapeutic doses. However, like any other drug candidate, it is important to conduct thorough preclinical and clinical safety evaluations to ensure its safety profile before advancing to human trials. Preliminary toxicology studies have not revealed any significant adverse effects at relevant dose levels.

In conclusion, 3-CYCLOPROPYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE (CAS No. 26502-92-1) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in areas such as anti-inflammatory agents and anticonvulsants. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.